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Compound of Interest

Dipalmitoylphosphatidylethanolami
Compound Name:
ne

Cat. No.: B041923

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, physicochemical
properties, and biological significance of 1,2-dipalmitoyl-sn-glycero-3-phosphoethanolamine
(DPPE). It includes detailed experimental protocols and visual representations of key pathways
and workflows to support research and development activities.

Core Concepts: Chemical Identity and Structure

Dipalmitoylphosphatidylethanolamine (DPPE) is a glycerophospholipid, a major class of
lipids that are essential components of all cell membranes.[1][2] It is classified as a
phosphatidylethanolamine (PE), which is the second most abundant phospholipid in eukaryotic
cell membranes after phosphatidylcholine (PC).[1][3]

The structure of DPPE consists of a central glycerol backbone. The sn-1 and sn-2 positions of
the glycerol are esterified with two saturated 16-carbon fatty acids, palmitic acid. The sn-3
position is attached to a phosphate group, which is further linked to an ethanolamine head
group.[2] This amphipathic nature, with a hydrophilic phosphoethanolamine head and two
hydrophobic palmitoyl tails, dictates its self-assembly into bilayer structures in aqueous
environments.[2]

Chemical Structure of Dipalmitoylphosphatidylethanolamine:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b041923?utm_src=pdf-custom-synthesis
https://lipidomics.creative-proteomics.com/resource/overview-of-phosphatidylethanolamine.htm
https://lipidomics.creative-proteomics.com/resource/overview-of-phosphatidylethanolamine.htm
https://cymitquimica.com/cas/923-61-5/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4778737/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4778737/
https://www.benchchem.com/product/b041923#what-is-the-chemical-structure-of-dipalmitoylphosphatidylethanolamine
https://www.benchchem.com/product/b041923#what-is-the-chemical-structure-of-dipalmitoylphosphatidylethanolamine
https://www.benchchem.com/product/b041923#what-is-the-chemical-structure-of-dipalmitoylphosphatidylethanolamine
https://www.benchchem.com/product/b041923#what-is-the-chemical-structure-of-dipalmitoylphosphatidylethanolamine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b041923?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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